Cas no 22421-71-2 (Calcium diheptanoate)

Calcium diheptanoate structure
Product name:Calcium diheptanoate
Calcium diheptanoate Chemical and Physical Properties
Names and Identifiers
-
- Calcium diheptanoate
- CALCIUM HEPTOATE
- calcium,heptanoate
- calcium;heptanoate
- SCHEMBL588180
- 22421-71-2
- NS00083984
- DTXSID70945090
- EINECS 244-987-8
-
- Inchi: InChI=1S/2C7H14O2.Ca/c2*1-2-3-4-5-6-7(8)9;/h2*2-6H2,1H3,(H,8,9);/q;;+2/p-2
- InChI Key: BURFOJRYLQGPSB-UHFFFAOYSA-L
- SMILES: C([O-])(=O)CCCCCC.C([O-])(=O)CCCCCC.[Ca+2]
Computed Properties
- Exact Mass: 298.14578
- Monoisotopic Mass: 298.1457002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 73.5
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.3Ų
Experimental Properties
- PSA: 80.26
Calcium diheptanoate Related Literature
-
Nourah Z. Alzoman,Mona M. Alshehri,Maha A. Sultan,Hadir M. Maher,Ileana V. Olah,Ibrahim A. Darwish Anal. Methods 2013 5 1238
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